methyl 4-{3-acetyl-4-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate

• Molecular Formula: C24H22N2O5
• Molecular Weight: 418.4 g/mol
• IUPAC Name: methyl 4-[3-acetyl-4-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-oxo-2H-pyrrol-2-yl]benzoate
• InChI: InChI=1S/C24H22N2O5/c1-14(27)20-21(15-7-9-16(10-8-15)24(30)31-2)26(23(29)22(20)28)12-11-17-13-25-19-6-4-3-5-18(17)19/h3-10,13,21,25,28H,11-12H2,1-2H3
• InChI Key: RYWFTNOOUZJXNY-UHFFFAOYSA-N
• SMILES: CC(=O)C1=C(C(=O)N(C1C2=CC=C(C=C2)C(=O)OC)CCC3=CNC4=CC=CC=C43)O

Description

Methyl 4-{3-acetyl-4-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the pyrrole family and is known to exhibit a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of methyl 4-{3-acetyl-4-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate is not fully understood. However, it is believed to exert its anti-cancer effects through several mechanisms. One proposed mechanism is the inhibition of topoisomerase II, an enzyme that is involved in DNA replication and repair. By inhibiting this enzyme, this compound can prevent cancer cells from dividing and proliferating. Additionally, it has been shown to induce oxidative stress in cancer cells, leading to their death.
Biochemical and Physiological Effects
This compound has been shown to exhibit a range of biochemical and physiological effects. In addition to its anti-cancer effects, it has been shown to have anti-inflammatory and antioxidant properties. It has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 4-{3-acetyl-4-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate in lab experiments is its potential as an anti-cancer agent. Its ability to induce apoptosis in cancer cells makes it a promising candidate for the development of new cancer treatments. Additionally, its anti-inflammatory and antioxidant properties make it a potential candidate for the treatment of other diseases, such as cardiovascular disease and neurodegenerative disorders.
However, there are also limitations to using this compound in lab experiments. One limitation is its potential toxicity. While it has been shown to be effective against cancer cells, it may also exhibit cytotoxic effects on normal cells. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on methyl 4-{3-acetyl-4-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate. One area of research is the development of new cancer treatments based on this compound. Studies could focus on optimizing its structure to increase its potency and reduce its toxicity. Additionally, research could focus on identifying the specific mechanisms by which it exerts its anti-cancer effects.
Another area of research is the development of new antimicrobial agents based on this compound. Studies could focus on identifying the specific bacteria and fungi that are most susceptible to its effects and optimizing its structure to increase its potency.
Finally, research could focus on the potential applications of this compound in other diseases, such as cardiovascular disease and neurodegenerative disorders. Studies could focus on identifying the specific mechanisms by which it exerts its anti-inflammatory and antioxidant effects and optimizing its structure to increase its potency.

Synthesis Methods

The synthesis of methyl 4-{3-acetyl-4-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate involves several steps. The starting material for the synthesis is 4-hydroxybenzoic acid, which is first converted to its methyl ester using methanol and sulfuric acid. The resulting methyl 4-hydroxybenzoate is then reacted with 3-acetyl-1-(2-indolyl)ethanone in the presence of a base such as potassium carbonate. This reaction results in the formation of 4-{3-acetyl-4-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoic acid. Finally, this acid is converted to its methyl ester using methanol and sulfuric acid, resulting in the formation of this compound.

Scientific Research Applications

Methyl 4-{3-acetyl-4-hydroxy-1-[2-(1H-indol-3-yl)ethyl]-5-oxo-2,5-dihydro-1H-pyrrol-2-yl}benzoate has been extensively studied for its potential applications in scientific research. One of the main areas of research has been its potential as an anti-cancer agent. Studies have shown that this compound exhibits cytotoxic effects on a range of cancer cell lines, including breast, lung, and colon cancer cells. Additionally, it has been shown to induce apoptosis, or programmed cell death, in cancer cells.